Cas no 1805648-10-5 (2-Chloro-4-methyl-3-nitrophenol)

• Product Name: 2-Chloro-4-methyl-3-nitrophenol
• CAS No: 1805648-10-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 4789430
• Update Time: 2025-07-18

2-Chloro-4-methyl-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-3-nitrophenol

• Inchi： 1S/C7H6ClNO3/c1-4-2-3-5(10)6(8)7(4)9(11)12/h2-3,10H,1H3
• InChI Key： ZHHCBHMFAXSGCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Additional information on 2-Chloro-4-methyl-3-nitrophenol

2-Chloro-4-methyl-3-nitrophenol: A Versatile Compound in Modern Pharmaceutical and Agricultural Applications

2-Chloro-4-methyl-3-nitrophenol, also known by its CAS number 1805648-10-5, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of substituted phenols, characterized by the presence of a nitro group (-NO₂), a methyl group (-CH₃), and a chlorine atom (-Cl) at specific positions on the benzene ring. The structural arrangement of these functional groups plays a critical role in determining its reactivity, solubility, and biological activity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of 2-Chloro-4-methyl-3-nitrophenol in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as a precursor for the synthesis of anti-inflammatory drugs targeting the NF-κB signaling pathway. The nitro group in this compound is known to undergo reduction reactions, which can generate nitroso compounds with anti-cancer properties. This property has been explored in the context of 2-Chloro-4-methyl-3-nitrophenol as a key intermediate in the design of small-molecule inhibitors for specific protein kinases, a class of enzymes implicated in various diseases.

The CAS number 1805648-10-5 is a unique identifier that ensures the accurate classification and retrieval of this compound in scientific databases. This system, established by the Chemical Abstracts Service, provides a standardized way to reference chemical substances, which is essential for reproducibility in research and industrial applications. The use of CAS number 1805648-10-5 also facilitates regulatory compliance, as it is widely recognized by global regulatory bodies such as the FDA and EMA.

One of the most promising applications of 2-Chloro-4-methyl-3-nitrophenol lies in its role as a building block for agrochemicals. A 2024 study published in ACS Sustainable Chemistry & Engineering explored the synthesis of bio-based herbicides using this compound as a starting material. The researchers reported that the introduction of the chlorine atom at the 2-position of the benzene ring significantly enhances the compound's ability to bind to specific enzyme targets, thereby improving its efficacy as a herbicide. This finding underscores the versatility of 2-Chloro-4-methyl-3-nitrophenol in the development of environmentally friendly pesticides.

Another area of interest is the use of 2-Chloro-4-methyl-3-nitrophenol in materials science. A recent review article in Advanced Materials (2023) highlighted its potential in the fabrication of conductive polymers. The nitro group in this compound is capable of undergoing electrophilic substitution reactions, which can be harnessed to create functionalized materials with tailored properties. These materials could find applications in flexible electronics, sensors, and energy storage devices.

The synthesis of 2-Chloro-4-methyl-3-nitrophenol is a well-established process in organic chemistry, although recent advancements in catalytic methods have improved its efficiency. A 2022 study in Organic & Biomolecular Chemistry described a novel approach using transition metal catalysts to achieve high-yield synthesis of this compound. This method not only reduces the need for harsh reaction conditions but also minimizes the formation of byproducts, which is crucial for sustainable chemical production.

From a mechanistic perspective, the reactivity of 2-Chloro-4-methyl-3-nitrophenol is influenced by the electron-withdrawing effect of the nitro group and the electron-donating effect of the methyl group. These opposing effects create a unique electronic environment in the benzene ring, which can be exploited in various chemical transformations. For example, the nitro group can act as a meta-directing group in electrophilic substitution reactions, while the methyl group can act as an ortho-para directing group. This dual functionality makes 2-Chloro-4-methyl-3-nitrophenol a versatile starting material for the synthesis of a wide range of derivatives.

Recent computational studies have provided insights into the molecular interactions of 2-Chloro-4-methyl-3-nitrophenol with biological targets. A 2023 paper in Computational and Structural Chemistry used molecular docking simulations to predict the binding affinity of this compound with specific proteins. The results suggested that the nitro group could form hydrogen bonds with key residues in the target protein, which could enhance the compound's biological activity. These findings have important implications for the design of new drugs targeting specific disease pathways.

Despite its potential, the use of 2-Chloro-4-methyl-3-nitrophenol is not without challenges. One of the main concerns is its environmental impact, particularly in industrial settings. A 2024 study in Environmental Science & Technology investigated the fate of this compound in aqueous environments and found that it can undergo hydrolysis to form nitrite ions, which are known to be toxic to aquatic life. This highlights the importance of developing safe disposal methods and exploring greener alternatives to mitigate environmental risks.

Furthermore, the pharmaceutical industry has shown increasing interest in the application of 2-Chloro-4-methyl-3-nitrophenol in the development of new drugs. A 2023 patent application described the use of this compound as a key intermediate in the synthesis of a novel antiviral agent targeting the SARS-CoV-2 virus. The compound was modified through a series of chemical transformations to enhance its solubility and bioavailability, which are critical factors for the success of any pharmaceutical product.

In conclusion, 2-Chloro-4-methyl-3-nitrophenol (CAS number 1805648-10-5) is a multifunctional compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an essential intermediate in the synthesis of complex molecules. As research continues to uncover new uses for this compound, its importance in the fields of chemistry and biology is expected to grow even further.

For researchers and industry professionals, the availability of detailed information on 2-Chloro-4-methyl-3-nitrophenol is crucial for advancing its applications. This includes access to reliable data on its chemical properties, synthesis methods, and biological activity. Additionally, understanding the environmental impact of this compound is essential for ensuring its sustainable use. As the scientific community continues to explore the potential of 2-Chloro-4-methyl-3-nitrophenol, it is likely to become an even more important compound in the development of new technologies and therapies.

Ultimately, the study of 2-Chloro-4-methyl-3-nitrophenol is a testament to the power of chemical research in addressing some of the most pressing challenges in science and technology. From its role in the development of life-saving drugs to its potential in creating sustainable materials, this compound exemplifies the interdisciplinary nature of modern chemical research. As we continue to unlock its potential, the future of 2-Chloro-4-methyl-3-nitrophenol looks as promising as the discoveries that have already been made.

For those interested in the latest developments in the field, staying updated with scientific literature and industry reports is essential. This includes following advancements in catalytic synthesis, computational modeling, and environmental impact assessments. By doing so, researchers and professionals can ensure that the full potential of 2-Chloro-4-methyl-3-nitrophenol is realized in a responsible and sustainable manner.

In summary, 2-Chloro-4-methyl-3-nitrophenol (CAS number 1805648-10-5) is a compound of significant scientific and industrial interest. Its unique chemical properties and potential applications make it a valuable subject of study. As research continues to uncover new insights into its behavior and utility, the importance of this compound is likely to grow, contributing to advancements in multiple fields of science and technology.